1-(4-ethoxyphenyl)-2-methyl-5-phenyl-1H-Pyrrole

• CAS No.: 647843-56-9
• Molecular Formula: C19H19NO
• Molecular Weight: 277.4 g/mol
• IUPAC Name: 1-(4-ethoxyphenyl)-2-methyl-5-phenylpyrrole
• InChI: InChI=1S/C19H19NO/c1-3-21-18-12-10-17(11-13-18)20-15(2)9-14-19(20)16-7-5-4-6-8-16/h4-14H,3H2,1-2H3
• InChI Key: LMYJOXKXPAQJMQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=CC=C2C3=CC=CC=C3)C

Description

1-(4-ethoxyphenyl)-2-methyl-5-phenyl-1H-Pyrrole is a useful research compound. Its molecular formula is C19H19NO and its molecular weight is 277.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-phenyl-1,4-pentanedione (1.06g, 6.0 mmol) and toluene (50 mL) was added p-phenetidine (0.78 mL, 6.0 mmol) and 5 drops of glacial acetic acid. The mixture was heated at reflux overnight. After cooling to rt, the mixture was concentrated in vacuo and purified by flash chromatography on silica gel (15-25% EtOAc/hexanes) to give 1-(p-ethoxyphenyl)-5-methyl-2-phenyl-pyrrole as a yellow solid: 1H NMR (CDCl3, 500 MHz) δ 7.17-7.13 (m, 2H), 7.10-7.05 (m, 5H), 6.89-6.84 (m, 2H), 6.35 (d, 1H), 6.08 (d, 1H), 4.04 (q, 2H), 2.13 (s, 3H), 1.44 (t, 3H); MS (ESI) 278 (M+H)+.